Cas no 87711-73-7 (Hexanoic acid, 2-ethylidene-, methyl ester, (E)-)

• Product Name: Hexanoic acid, 2-ethylidene-, methyl ester, (E)-
• CAS No: 87711-73-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 653195
• PubChem ID: 54326897
• Update Time: 2025-04-19

Hexanoic acid, 2-ethylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-ethylidene-, methyl ester, (E)-
• methyl 2-ethylidenehexanoate
• DTXSID50710602
• SCHEMBL1034581
• 87711-73-7
• 2-(butyl)-but-2-enoic acid methyl ester
• SVOLFPMIMGABIA-UHFFFAOYSA-N

• Inchi： 1S/C9H16O2/c1-4-6-7-8(5-2)9(10)11-3/h5H,4,6-7H2,1-3H3
• InChI Key： SVOLFPMIMGABIA-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC)CCCC)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų